Cas no 1202070-40-3 ((R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride)

(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride is a chiral amine derivative featuring a fluorinated pyrimidine scaffold. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity in target interactions, while the stereospecific (R)-configuration ensures precise enantioselective activity. The hydrochloride salt form improves solubility and handling properties, facilitating its use in synthetic applications. This compound is particularly valuable in the development of kinase inhibitors, antiviral agents, and other therapeutics requiring fluorinated heterocyclic motifs. Its well-defined structure and high purity make it suitable for rigorous research and process optimization.

(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride structure

1202070-40-3 structure

Product Name:(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride

CAS No:1202070-40-3

MF:C₆H₉ClFN₃

MW:177.607163190842

MDL:MFCD22689341

CID:2093400

PubChem ID:67123856

Update Time:2025-06-07

(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-1-(5-Fluoropyrimidin-2-yl)ethanamine hydrochloride
- (R)-1-(5-Fluoro-pyrimidin-2-yl)-ethylamine hydrochloride
- 1202070-40-3
- AKOS024260952
- CS-0335032
- DB-257942
- MFCD22689341
- (R)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
- SCHEMBL1693931
- AS-43533
- (1R)-1-(5-fluoropyrimidin-2-yl)ethanamine;hydrochloride
- (R)-1-(5-Fluoropyrimidin-2-yl)ethanaminehydrochloride
- (1R)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHANAMINE HYDROCHLORIDE
- (R)-1-(5-FLUOROPYRIMIDIN-2-YL)ETHAN-1-AMINE HCL
- (1R)-1-(5-fluoropyrimidin-2-yl)ethan-1-amine hydrochloride
- (R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride
- MDL： MFCD22689341
- Inchi： 1S/C6H8FN3.ClH/c1-4(8)6-9-2-5(7)3-10-6;/h2-4H,8H2,1H3;1H/t4-;/m1./s1
- InChI Key： FAXIYWZAHFHREE-PGMHMLKASA-N
- SMILES： Cl.FC1C=NC([C@@H](C)N)=NC=1

Computed Properties

Exact Mass: 177.0469032g/mol
Monoisotopic Mass: 177.0469032g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8Å²

(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(R)-1-(5-Fluoropyrimidin-2-yl)ethan-1-amine Hydrochloride Pricemore >>

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